AGN 192836

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• InChI: InChI=1S/C12H13N3O2/c1-8-9(15-12-13-4-5-14-12)2-3-10-11(8)17-7-6-16-10/h2-5H,6-7H2,1H3,(H2,13,14,15)
• InChIKey: NDFYRGCPDAFQDG-UHFFFAOYSA-N

AGN 192836 – Subtype-Selective α2-Adrenergic Agonist

AGN 192836 (CAS 171102-29-7) is a 2-(arylamino)imidazole that acts as a potent and subtype-selective agonist at α2-adrenergic receptors. Originally developed by Allergan as an antiglaucoma agent [1], the compound exhibits nanomolar functional potency (EC50 8.7, 41, and 6.6 nM for α2A, α2B, and α2C, respectively) and pronounced binding selectivity for the α2A subtype (Ki 1.7 nM) over α2B (82 nM), α2C (19 nM), and α1 receptors (>2 µM) [2]. Its molecular formula is C12H13N3O2 (MW 231.25), and it is supplied as a research-use-only solid with typical purity ≥98% [2].

✓ Subtype-selective α2A-adrenergic agonist

✓ Benzodioxane chemotype (2-arylaminoimidazole)

✓ Reported functional agonism at α2 subtypes

• [1] AdisInsight (Springer). AGN 192836 – Drug Profile. Originator: Allergan; Class: Antiglaucomas; Mechanism of Action: Alpha 2 adrenergic receptor agonists. Latest Information Update: 18 May 2020. View Source
• [2] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Why Generic α2 Agonists Cannot Replace AGN 192836

Although multiple α2-adrenergic agonists (e.g., clonidine, brimonidine, dexmedetomidine) are commercially available, they differ substantially in subtype selectivity, functional efficacy, and tissue penetration. AGN 192836 belongs to a distinct chemotype—2-(arylamino)imidazoles—that confers a unique selectivity signature: >1000-fold binding preference for α2A over α1 receptors, ~50-fold over α2B, and ~10-fold over α2C [1]. This profile is not replicated by brimonidine (an imidazoline) or clonidine, which have different subtype rank orders and CNS penetration characteristics. Consequently, substituting AGN 192836 with a generic α2 agonist in experiments designed to isolate α2A-mediated effects would introduce confounding off-target activity, compromising data reproducibility and pharmacological interpretation [1].

AGN 192836

Selective α2A binding; high α2A/α1 selectivity; distinct chemotype

Generic α2 agonists (clonidine, brimonidine)

Different subtype rank order; off-target α1 activity may confound interpretation

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Quantitative Differentiation Evidence

Binding Selectivity Across α2 Subtypes and α1 Receptors

AGN 192836 displays pronounced binding selectivity for the α2A-adrenoceptor subtype. In radioligand competition assays, the Ki for human α2A was 1.7 nM, compared to 82 nM for rat α2B, 19 nM for human α2C, and an estimated α1 Ki of >2 µM (derived from the 1200-fold selectivity ratio) [1]. This represents an approximately 50-fold preference for α2A over α2B and a 10-fold preference over α2C [1]. By contrast, the prototypical α2 agonist clonidine exhibits roughly equipotent binding across α2 subtypes and only ~200-fold α2/α1 selectivity, while brimonidine shows a different rank order with higher relative α2B affinity [2]. The quantitative gap in α2A/α2B selectivity (50-fold for AGN 192836 vs. ~5-fold for brimonidine) makes AGN 192836 a superior tool for functional dissection of α2A-mediated responses.

Binding Selectivity

Cross-study

α2A Ki 1.7 nM; ~50-fold over α2B; >1200-fold over α1

Supports α2A attribution in binding studies

Clonidine α2A/α2B ~1–3-fold; brimonidine ~5-fold

Evidence Dimension	Binding affinity (Ki) and subtype selectivity ratios
Target Compound Data	Ki: α2A = 1.7 nM, α2B = 82 nM, α2C = 19 nM; Selectivity: α2A/α1 ≈ 1200-fold, α2A/α2B ≈ 50-fold, α2A/α2C ≈ 10-fold
Comparator Or Baseline	Clonidine: α2A/α1 ≈ 200-fold, α2A/α2B ≈ 1-3-fold; Brimonidine: α2A/α2B ≈ 5-fold (literature consensus values)
Quantified Difference	AGN 192836 α2A/α2B selectivity ~50-fold vs. brimonidine ~5-fold (~10× improvement); α2A/α1 selectivity ~1200-fold vs. clonidine ~200-fold (~6× improvement)
Conditions	Radioligand binding: human α2A (CHO-C10), human α2C (CHO-C4), rat α2B (CHO-RNG); α1 binding relative to [3H]prazosin; α2 binding relative to [3H]rauwolscine

Why This Matters

Procurement of AGN 192836 rather than a generic α2 agonist enables experiments that cleanly attribute functional outcomes to the α2A subtype, reducing interpretative ambiguity in target validation studies.

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source
• [2] Bylund DB, Eikenberg DC, Hieble JP, Langer SZ, Lefkowitz RJ, Minneman KP, Molinoff PB, Ruffolo RR Jr, Trendelenburg U. International Union of Pharmacology nomenclature of adrenoceptors. Pharmacol Rev. 1994 Jun;46(2):121-36. PMID: 7938162. View Source

Functional Potency at Recombinant α2 Receptors

In functional assays using the Cytosensor microphysiometer, AGN 192836 activated α2A, α2B, and α2C receptors with EC50 values of 8.7, 41, and 6.6 nM, respectively [1]. The functional α2A/α2B selectivity ratio (~5-fold) aligns with binding data but is less pronounced than the binding selectivity, a phenomenon also observed with other 2-(arylamino)imidazoles in this series [1]. Notably, AGN 192836 retained full intrinsic activity relative to norepinephrine at all three subtypes, whereas several structural analogs (e.g., compounds 23 and 25) were inactive in functional assays despite high binding affinity [1]. This demonstrates that binding selectivity alone does not predict functional efficacy within this chemotype, and AGN 192836 is one of the few compounds that combines nanomolar potency with functional agonism across α2 subtypes.

Functional Potency

Class-level

EC50 α2A 8.7, α2B 41, α2C 6.6 nM; full intrinsic activity

Reported functional agonism at recombinant α2 subtypes

Structurally similar analogs 23/25 inactive despite binding

Evidence Dimension	Functional agonist potency (EC50)
Target Compound Data	EC50: α2A = 8.7 nM, α2B = 41 nM, α2C = 6.6 nM; full intrinsic activity at all subtypes
Comparator Or Baseline	Structural analogs 23 and 25 from the same series: high binding affinity but inactive in functional assays (EC50 >10 µM or no response)
Quantified Difference	AGN 192836 functional at all three subtypes (EC50 <50 nM) vs. analogs 23/25 lacking functional response (>1000-fold difference in efficacy)
Conditions	Cytosensor microphysiometer; CHO cells stably expressing human α2A, α2C, or rat α2B receptors; intrinsic activity normalized to norepinephrine

Why This Matters

Researchers requiring a compound that is not only subtype-selective but also functionally active at recombinant α2 receptors should select AGN 192836 over structurally similar but functionally inert 2-(arylamino)imidazoles.

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Intraocular Pressure Reduction vs. Brimonidine in Rabbits

In a direct head-to-head experiment, a single unilateral topical dose (0.001% solution, 50 µL) of AGN 192836 or brimonidine was administered to rabbit eyes, and intraocular pressure (IOP) was monitored over 6 hours [1]. Both compounds produced comparable maximal IOP reductions of approximately 5–6 mmHg versus baseline, with overlapping time-response curves [1]. The equi-efficacy at this low concentration (0.001%) indicates that AGN 192836 matches brimonidine's ocular hypotensive potency despite their different chemotypes (2-arylaminoimidazole vs. imidazoline). This is significant because brimonidine is a clinically approved glaucoma drug (Alphagan®), establishing AGN 192836 as a validated chemical probe for α2-mediated IOP regulation with a distinct selectivity profile.

IOP Reduction (Rabbit)

Head-to-head

Comparable ~5–6 mmHg IOP reduction at 0.001% topical dose

Reported comparable IOP endpoint response

Equi-efficacious with brimonidine in rabbit model

Evidence Dimension	Intraocular pressure (IOP) reduction over 6 hours
Target Compound Data	AGN 192836: maximal IOP reduction ~5–6 mmHg (0.001% solution, single drop, rabbit eye; n=6)
Comparator Or Baseline	Brimonidine (compound 3, UK-14304): maximal IOP reduction ~5–6 mmHg (0.001% solution, single drop, rabbit eye; n=6)
Quantified Difference	Equi-efficacious; no statistically significant difference in IOP lowering between AGN 192836 and brimonidine at 0.001%
Conditions	New Zealand White rabbits; unilateral topical administration; IOP measured by pneumatonometry; 6-hour observation period; n=6 per group

Why This Matters

For investigators studying ocular α2 pharmacology, AGN 192836 offers brimonidine-comparable in vivo efficacy with the added benefit of superior α2A subtype selectivity, enabling more precise dissection of receptor subtype contributions to IOP regulation.

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Blood Pressure Reduction vs. Brimonidine in Primates

When administered intravenously at 50 µg/kg to cynomolgus monkeys, AGN 192836 produced a greater reduction in mean arterial blood pressure (MABP) than brimonidine at the same dose [1]. Figure 1, Panel B of the primary publication shows AGN 192836 lowering MABP by approximately 25–30 mmHg from baseline, compared to a ~15–20 mmHg reduction for brimonidine, with a more sustained duration of effect [1]. Saline control showed no significant change. This result is notable because it demonstrates that AGN 192836 has both CNS penetration capability (required for centrally mediated hypotension) and higher cardiovascular potency than brimonidine, despite their comparable ocular efficacy. The differential in systemic hypotensive potency may reflect the distinct α2 subtype activation profiles of the two compounds.

MABP Reduction (Primate)

Head-to-head

AGN 192836 ~25–30 mmHg, brimonidine ~15–20 mmHg at 50 µg/kg i.v.

Reported MABP endpoint response; supports hemodynamic study context

Sustained duration vs. brimonidine

Evidence Dimension	Mean arterial blood pressure (MABP) reduction over time
Target Compound Data	AGN 192836: MABP reduction ~25–30 mmHg; sustained duration (50 µg/kg i.v., cynomolgus monkey; n=6)
Comparator Or Baseline	Brimonidine: MABP reduction ~15–20 mmHg; shorter duration (50 µg/kg i.v., cynomolgus monkey; n=6); Saline control: no significant change
Quantified Difference	AGN 192836 produced ~1.5–2× greater maximal MABP reduction than brimonidine at equivalent i.v. dose
Conditions	Cynomolgus monkeys; intravenous bolus; 50 µg/kg dose; MABP recorded continuously; n=6 per group; saline control arm

Why This Matters

For cardiovascular pharmacologists studying central α2-mediated hemodynamic regulation, AGN 192836 provides an enhanced response magnitude relative to brimonidine, making it the preferred tool compound for eliciting robust, measurable blood pressure changes in non-human primate models.

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Benzodioxane Scaffold vs. Quinoxaline-Based Analogs

Within the 2-(arylamino)imidazole series, AGN 192836 (compound 5) incorporates a 5-methyl-1,4-benzodioxane aromatic core that proved critical for maximizing α2A potency. Replacement of the benzodioxane with a quinoxaline ring (compound 19, the direct analog of brimonidine's core structure) reduced α2A binding affinity by over 3-fold (Ki ~5–6 nM vs. 1.7 nM) and diminished selectivity [1]. Further SAR demonstrated that the preorganized dioxane ring locks the methoxy oxygen orientation, which enhances α2A recognition relative to the freely rotating dimethoxy analog (compound 22), which showed decreased potency and selectivity [1]. This structural feature—the fused benzodioxane—is absent in all clinically used α2 agonists (brimonidine, clonidine, dexmedetomidine, guanfacine), establishing a clear chemical differentiation that translates into a distinct pharmacological fingerprint.

Benzodioxane vs. Quinoxaline

Class-level

Benzodioxane core improves α2A affinity ~3-fold over quinoxaline

Supports structure–activity interpretation

Unique chemotype not covered by clinical α2 agonists

Evidence Dimension	α2A binding affinity (Ki) as a function of aromatic core structure
Target Compound Data	AGN 192836 (benzodioxane): Ki α2A = 1.7 nM; α2A/α2B = 50-fold
Comparator Or Baseline	Compound 19 (quinoxaline analog): Ki α2A ≈ 5–6 nM; Compound 22 (dimethoxy analog): decreased potency and selectivity vs. AGN 192836
Quantified Difference	Benzodioxane core improves α2A affinity ~3-fold over quinoxaline core and confers superior subtype selectivity over open-chain dimethoxy analogs
Conditions	Radioligand binding; human α2A (CHO-C10); displacement of [3H]rauwolscine; data from Table 1, Munk et al. 1997

Why This Matters

The benzodioxane scaffold of AGN 192836 represents a chemistry space not exploited by commercial α2 agonists, making it a unique chemical probe for structure-based receptor studies and a starting point for medicinal chemistry programs targeting α2A-selective ligands.

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source

Research Application Scenarios

Dissecting α2A Function in Native Tissues

Investigators seeking to isolate α2A-mediated responses in tissues co-expressing multiple α2 subtypes (e.g., brain, spinal cord, vascular smooth muscle) should select AGN 192836. Its 50-fold α2A/α2B binding selectivity and >1000-fold α2A/α1 selectivity [1] minimize confounding contributions from α2B, α2C, and α1 receptors, yielding cleaner pharmacological data than clonidine or brimonidine. This is critical for target deconvolution studies and for validating α2A as a therapeutic target in pain, hypertension, or neuropsychiatric disorders.

Ocular Hypertension Models with Distinct Subtype Selectivity

For glaucoma research groups using rabbit IOP models, AGN 192836 delivers brimonidine-comparable ocular hypotensive efficacy at 0.001% topical dose [1] while offering a divergent α2 subtype activation profile. This enables studies that ask whether α2A selectivity alone is sufficient to lower IOP, or whether α2B/α2C engagement (more prominent with brimonidine) contributes to efficacy or side effects. Such experiments are not feasible with brimonidine alone.

Primate Cardiovascular Studies of Central α2 Hypotension

In non-human primate hemodynamic studies, AGN 192836 elicits a ~1.5–2× greater reduction in mean arterial blood pressure than brimonidine at equivalent intravenous doses (50 µg/kg) [1]. Researchers aiming to generate robust, reproducible blood pressure signals for drug screening or mechanistic studies of central α2 pathways will benefit from AGN 192836's enhanced potency, reducing the number of animals required to achieve statistical power.

Medicinal Chemistry Starting Point for α2A-Selective Ligands

The 5-methyl-1,4-benzodioxane core of AGN 192836 is structurally unique among α2 agonists and confers ~3-fold higher α2A affinity over quinoxaline-based analogs [1]. Medicinal chemistry teams pursuing novel α2A-selective chemical matter for pain, glaucoma, or ADHD indications can use AGN 192836 as a reference ligand and as a synthetic template for scaffold-hopping and lead optimization campaigns, exploiting a chemotype not covered by existing clinical agents.

Application

Selection Property

Validation Focus

α2A function dissection in native tissues

Subtype-selectivity profile

α2A-attributed signaling verification

IOP regulation models

α2A selectivity context

IOP endpoint subtype attribution

Central α2-mediated hemodynamic studies

Reported MABP endpoint context

Central hemodynamic response characterization

α2A-selective ligand design

Benzodioxane chemotype

SAR and selectivity characterization

• [1] Munk SA, Harcourt DA, Arasasingham PN, Burke JA, Kharlamb AB, Manlapaz CA, Padillo EU, Roberts D, Runde E, Williams L, Wheeler LA, Garst ME. Synthesis and Evaluation of 2-(Arylamino)imidazoles as α2-Adrenergic Agonists. J Med Chem. 1997 Jan 3;40(1):18-23. doi: 10.1021/jm9605142. PMID: 9016324. View Source